Cas no 68551-12-2 (Alcohols,C12-16, ethoxylated)

• Product Name: Alcohols,C12-16, ethoxylated
• CAS No: 68551-12-2
• CID: 501925
• Update Time: 2025-07-23

Alcohols,C12-16, ethoxylated Chemical and Physical Properties

Names and Identifiers

• Alcohols,C12-16, ethoxylated
• Alcohols, C12-16, ethoxylated
• ETHOXYLATED ALCOHOLS (C12-C15)
• Alcohol-(C12-C16), ethoxylated
• Alcohol Ethoxylated AEO

Alcohols,C12-16, ethoxylated Security Information

• Hazardous Material transportation number：3082
• HazardClass：9
• PackingGroup：III

Additional information on Alcohols,C12-16, ethoxylated

Introduction to Alcohols, C12-16, Ethoxylated (CAS No. 68551-12-2)

Alcohols, C12-16, ethoxylated, a compound with the chemical identifier CAS No. 68551-12-2, represents a significant class of nonionic surfactants widely utilized in various industrial and commercial applications. These ethoxylated alcohols are derived from the ethoxylation process, where linear or branched C12-16 alcohols are reacted with ethylene oxide to form a series of homologous ethers. The degree of ethoxylation determines the molecular weight and hydrophilic-lipophilic balance (HLB) of the resulting product, making it a versatile component in formulations ranging from personal care to industrial cleaning agents.

The ethoxylated C12-16 alcohols exhibit excellent emulsifying, wetting, and dispersing properties due to their amphiphilic nature. This characteristic is particularly valuable in the formulation of detergents, where they help to reduce surface tension and improve the efficiency of cleaning processes. Additionally, these surfactants are known for their mildness and biodegradability, which aligns with the growing demand for environmentally friendly products in the market.

In recent years, there has been a surge in research focusing on the applications of ethoxylated alcohols in pharmaceutical formulations. Their ability to enhance drug solubility and stability has made them attractive candidates for use as excipients in drug delivery systems. For instance, studies have demonstrated that incorporating C12-16 ethoxylated alcohols into oral formulations can significantly improve the bioavailability of poorly water-soluble drugs by forming micelles that facilitate drug dissolution.

The use of Alcohols, C12-16, ethoxylated in cosmetic formulations has also gained considerable attention. These surfactants are often found in skincare and haircare products due to their ability to provide a smooth texture and enhance the penetration of active ingredients. Furthermore, their compatibility with other cosmetic ingredients makes them ideal for creating multipurpose formulations that address multiple skin concerns simultaneously.

Industrial applications of these ethoxylated alcohols are equally diverse. In agriculture, they serve as components in pesticide formulations, where they act as wetting agents to ensure uniform coverage on plant surfaces. In textiles, they are used as softeners and antistatic agents to improve fabric quality and comfort. Additionally, their role in metalworking fluids as emulsifiers and lubricants underscores their broad utility across various sectors.

The environmental impact of using CAS No. 68551-12-2 has been a subject of extensive research. While ethoxylated alcohols are generally considered biodegradable, concerns have been raised regarding their persistence in aquatic environments under certain conditions. However, advancements in synthetic methodologies have led to the development of more environmentally friendly grades that minimize ecological risks while maintaining high performance.

Recent studies have explored the potential of using ethoxylated C12-16 alcohols as green solvents in chemical reactions. Their ability to dissolve a wide range of organic compounds without posing significant environmental hazards makes them promising alternatives to traditional volatile organic compounds (VOCs). This application is particularly relevant in the pharmaceutical industry, where solvent selection is critical for both safety and regulatory compliance.

The role of these surfactants in nanotechnology has also emerged as a promising area of research. Ethoxylated alcohols can stabilize nanoparticles during synthesis and prevent aggregation, making them valuable tools for creating colloidal suspensions with controlled properties. Such suspensions have potential applications in drug delivery systems, where precise control over particle size and distribution is essential for achieving optimal therapeutic effects.

In conclusion, Alcohols, C12-16, ethoxylated (CAS No. 68551-12-2) represent a multifunctional class of surfactants with extensive applications across multiple industries. Their versatility stems from their amphiphilic nature and tunable properties through controlled ethoxylation degrees. As research continues to uncover new uses and refine production methods for these compounds, their importance in both industrial and consumer markets is expected to grow further.